N-1H-1,2,4-Triazol-3-ylbenzamide (also known as 2-Hydroxy-N-(1H-1,2,4-triazol-3-yl)benzamide) is a synthetic organic compound. Information on its origin and specific significance in scientific research is currently limited. However, the presence of the triazole and benzamide functional groups suggests potential areas of interest. Triazoles are a class of heterocyclic compounds with various applications in medicinal chemistry, while benzamides are known for their diverse biological activities [, ].
The key feature of N-1H-1,2,4-triazol-3-ylbenzamide is its structure, which combines a 1,2,4-triazole ring linked to a benzamide moiety. The triazole ring consists of three nitrogen atoms and two carbon atoms in a five-membered ring. The benzamide group comprises a benzene ring connected to a carbonyl group (C=O) linked to a nitrogen atom. The nitrogen atom in the triazole ring (N-3) is bonded to the amide nitrogen of the benzamide group.